Cas no 3438-69-5 (1H-Imidazo[4,5-d]pyridazine-4,7-diamine,N4,N7-bis[3-(dimethylamino)propyl]-)

1H-Imidazo[4,5-d]pyridazine-4,7-diamine,N4,N7-bis[3-(dimethylamino)propyl]- structure
3438-69-5 structure
Product name:1H-Imidazo[4,5-d]pyridazine-4,7-diamine,N4,N7-bis[3-(dimethylamino)propyl]-
CAS No:3438-69-5
MF:C15H28N8
MW:320.436421394348
CID:318840
PubChem ID:5356677

1H-Imidazo[4,5-d]pyridazine-4,7-diamine,N4,N7-bis[3-(dimethylamino)propyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazo[4,5-d]pyridazine-4,7-diamine,N4,N7-bis[3-(dimethylamino)propyl]-
    • 4-N,7-N-bis[3-(dimethylamino)propyl]-1H-imidazo[4,5-d]pyridazine-4,7-diamine
    • 4,7-Bis-(3-dimethylamino-propylamino)-imidazo< 4,5-d> pyridazin
    • 4.7-Bis-(3-dimethylamino-propylamino)-1H-imidazo< 4.5-d> pyridazin
    • AC1NS9JX
    • N,N'-bis-(3-dimethylamino-propyl)-1H-imidazo[4,5-d]pyridazine-4,7-diamine
    • NSC64802
    • 3438-69-5
    • NSC-64802
    • DTXSID90418150
    • Inchi: InChI=1S/C15H28N8/c1-22(2)9-5-7-16-14-12-13(19-11-18-12)15(21-20-14)17-8-6-10-23(3)4/h11H,5-10H2,1-4H3,(H,16,20)(H,17,21)(H,18,19)
    • InChI Key: PSCDEVJXIRSNQM-UHFFFAOYSA-N
    • SMILES: CN(CCCNC1=NN=C(NCCCN(C)C)C2N=CNC1=2)C

Computed Properties

  • Exact Mass: 320.24404
  • Monoisotopic Mass: 320.244
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 10
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 85A^2
  • XLogP3: 0.8

Experimental Properties

  • Density: 1.2
  • Boiling Point: 637.2°C at 760 mmHg
  • Flash Point: 339.2°C
  • Refractive Index: 1.642
  • PSA: 85
  • LogP: 1.22610

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